Cas no 1305334-31-9 ((16a)-21-Chloro-17-(2-furanylcarbonyl)oxy-16-methyl-pregna-1,4-diene-3,11,20-trioneMometasone Furoate Impurity C)

• Product Name: (16a)-21-Chloro-17-(2-furanylcarbonyl)oxy-16-methyl-pregna-1,4-diene-3,11,20-trioneMometasone Furoate Impurity C
• CAS No: 1305334-31-9
• MF: C₂₇H₂₉ClO₆
• MW: 484.968567609787
• CID: 1064831
• PubChem ID: 129011920
• Update Time: 2025-11-12

(16a)-21-Chloro-17-(2-furanylcarbonyl)oxy-16-methyl-pregna-1,4-diene-3,11,20-trioneMometasone Furoate Impurity C Chemical and Physical Properties

Names and Identifiers

• (16α)-21-Chloro-17-[(2-furanylcarbonyl)oxy]-16-methyl-pregna-1,4-diene-3,11,20-trione
• (16α)-21-Chloro-17-[(2-furanylcarbonyl)oxy]-16-methyl-pregna-1,4-diene-3,11,20-trione Mometasone Fur
• (16α)-21-Chloro-17-[(2-furanylcarbonyl)oxy]-16-methyl-pregna-1,4-diene-3,11,20-trione Mometasone Furoate Impurity C
• 9-Dechloro-11-oxo mometasone furoate
• 21-CHLORO-16.ALPHA.-METHYL-3,11,20-TRIOXOPREGNA-1,4-DIEN-17-YL FURAN-2-CARBOXYLATE
• Mometasone Furoate EP Impurity C
• (16alpha)-21-Chloro-17-((2-furanylcarbonyl)oxy)-16-methylpregna-1,4-diene-3,11,20-trione
• (16alpha)-21-Chloro-17-[(2-furanylcarbonyl)oxy]-16-methyl-pregna-1,4-diene-3,11,20-trioneMometasone Furo
• (16alpha)-21-Chloro-17-[(2-furanylcarbonyl)oxy]-16-methyl-pregna-1,4-diene-3,11,20-trione Mometasone
• A)-21-Chloro-17-[(2-furanylcarbonyl)oxy]-16-methyl-pregna-1,4-diene-3,11,20-trione
• PREGNA-1,4-DIENE-3,11,20-TRIONE, 21-CHLORO-17-((2-FURANYLCARBONYL)OXY)-16-METHYL-, (16.ALPHA.)-
• Pregna-1,4-diene-3,11,20-trione, 21-chloro-17-((2-furanylcarbonyl)oxy)-16-methyl-, (16alpha)-
• (16
• MOMETASONE FUROATE IMPURITY C [EP IMPURITY]
• (16.ALPHA.)-21-CHLORO-17-((2-FURANYLCARBONYL)OXY)-16-METHYLPREGNA-1,4-DIENE-3,11,20-TRIONE
• (16alpha)-21-Chloro-17-[(2-furanylcarbonyl)oxy]-16-methylpregna-1,4-diene-3,11,20-trione; Mometasone Furoate Imp. C (EP); 21-Chloro-16alpha-methyl-3,11,20-trioxopregna-1,4-dien-17-yl Furan-2-carboxylate
• [(8S,9S,10R,13S,14S,16R,17R)-17-(2-Chloroacetyl)-10,13,16-trimethyl-3,11-dioxo-6,7,8,9,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl] furan-2-carboxylate
• DB-222494
• 21-chloro-16alpha-methyl-3,11,20-trioxopregna-1,4-dien-17-yl furan-2-carboxylate
• UNII-58W685J9DX
• Mometasone furoate impurity C [EP]
• (16alpha)-21-Chloro-17-[(2-furanylcarbonyl)oxy]-16-Methyl-pregna-1,4-diene-3,11,20-trione
• 1305334-31-9
• 58W685J9DX
• (16a)-21-Chloro-17-[(2-furanylcarbonyl)oxy]-16-methyl-pregna-1,4-diene-3,11,20-trioneMometasone Furoate Impurity C
• (16a)-21-Chloro-17-(2-furanylcarbonyl)oxy-16-methyl-pregna-1,4-diene-3,11,20-trioneMometasone Furoate Impurity C

• Inchi： 1S/C27H29ClO6/c1-15-11-19-18-7-6-16-12-17(29)8-9-25(16,2)23(18)20(30)13-26(19,3)27(15,22(31)14-28)34-24(32)21-5-4-10-33-21/h4-5,8-10,12,15,18-19,23H,6-7,11,13-14H2,1-3H3/t15-,18+,19+,23-,25+,26+,27+/m1/s1
• InChI Key： UDJQOKVZFMMKGS-HAZRNBFISA-N
• SMILES： ClCC([C@]1([C@H](C)C[C@H]2[C@@H]3CCC4=CC(C=C[C@]4(C)[C@H]3C(C[C@@]21C)=O)=O)OC(C1=CC=CO1)=O)=O

Computed Properties

• Exact Mass: 484.1652663g/mol
• Monoisotopic Mass: 484.1652663g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 1010
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 90.6Ų

Experimental Properties

• Melting Point: >123°C
• Solubility: Chloroform (Slightly), DMSO (Slightly), Methanol (Slightly)

(16a)-21-Chloro-17-(2-furanylcarbonyl)oxy-16-methyl-pregna-1,4-diene-3,11,20-trioneMometasone Furoate Impurity C Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)